Cas no 921040-76-8 (rac-(1R,3S)-3-aminocyclohexylmethanol)

• Product Name: rac-(1R,3S)-3-aminocyclohexylmethanol
• CAS No: 921040-76-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD28344054
• CID: 4665087
• PubChem ID: 67278447
• Update Time: 2025-06-08

rac-(1R,3S)-3-aminocyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• [cis-3-Aminocyclohexyl]methanol
• ((1R,3S)-3-aminocyclohexyl)methanol
• (cis-3-Aminocyclohexyl)methanol
• (1R,3S)-3-Amino-cyclohexyl-methanol
• [(1R,3S)-3-AMINOCYCLOHEXYL]METHANOL
• cis-3-Amino-cyclohexyl-methanol
• rac-(1R,3S)-3-aminocyclohexylmethanol

• MDL： MFCD28344054
• Inchi： 1S/C7H15NO/c8-7-3-1-2-6(4-7)5-9/h6-7,9H,1-5,8H2/t6-,7+/m1/s1
• InChI Key： DFMNUVOZLQPWTG-RQJHMYQMSA-N
• SMILES： OC[C@@H]1CCC[C@@H](C1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2

Additional information on rac-(1R,3S)-3-aminocyclohexylmethanol

Comprehensive Overview of rac-(1R,3S)-3-aminocyclohexylmethanol (CAS No. 921040-76-8): Properties, Applications, and Industry Insights

rac-(1R,3S)-3-aminocyclohexylmethanol (CAS No. 921040-76-8) is a chiral cyclohexane derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereochemistry, defined by the (1R,3S) configuration, makes it particularly valuable for enantioselective reactions and drug development. Researchers and industries are increasingly exploring its potential due to its structural flexibility and compatibility with modern synthetic methodologies.

The growing interest in chiral building blocks like rac-(1R,3S)-3-aminocyclohexylmethanol aligns with trends in precision medicine and green chemistry. Searches for "chiral amine applications" or "cyclohexylmethanol derivatives" have surged, reflecting demand for sustainable and efficient synthetic routes. This compound’s role in asymmetric catalysis and peptide modification further underscores its importance. For instance, it is investigated for its potential in creating enzyme inhibitors or neurotransmitter analogs, addressing current biomedical challenges such as neurodegenerative diseases.

From a technical perspective, rac-(1R,3S)-3-aminocyclohexylmethanol exhibits moderate solubility in polar solvents like water and ethanol, facilitating its use in aqueous-phase reactions. Its stereochemical purity is critical for applications requiring high enantiomeric excess (ee), a topic frequently queried in academic forums. Analytical techniques such as HPLC and NMR are commonly employed to verify its structural integrity, ensuring compliance with industry standards like GMP for pharmaceutical use.

Innovations in continuous flow chemistry and biocatalysis have further amplified the utility of this compound. Recent publications highlight its incorporation into multistep cascades, reducing waste and improving yield—a response to the global push for green synthesis. Environmental concerns and regulatory pressures drive searches for "sustainable chiral synthesis", positioning rac-(1R,3S)-3-aminocyclohexylmethanol as a candidate for eco-friendly processes.

In summary, rac-(1R,3S)-3-aminocyclohexylmethanol (CAS No. 921040-76-8) bridges fundamental research and industrial applications, offering solutions aligned with contemporary scientific and environmental priorities. Its adaptability to emerging technologies ensures sustained relevance in the evolving landscape of chemical innovation.